Cas no 1154575-72-0 (6-(Cyclopropylcarbamoyl)pyridine-3-carboxylic acid)

• Product name: 6-(Cyclopropylcarbamoyl)pyridine-3-carboxylic acid
• CAS No: 1154575-72-0
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5703343
• PubChem ID: 43427262

6-(Cyclopropylcarbamoyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(cyclopropylcarbamoyl)pyridine-3-carboxylic acid
• CS-0289538
• 1154575-72-0
• EN300-763930
• 6-(Cyclopropylcarbamoyl)nicotinic acid
• SCHEMBL16048351
• 6-(cyclopropylcarbamoyl)pyridine-3-carboxylicacid
• 3-Pyridinecarboxylic acid, 6-[(cyclopropylamino)carbonyl]-
• 6-(Cyclopropylcarbamoyl)pyridine-3-carboxylic acid

• Inchi： 1S/C10H10N2O3/c13-9(12-7-2-3-7)8-4-1-6(5-11-8)10(14)15/h1,4-5,7H,2-3H2,(H,12,13)(H,14,15)
• InChI Key： APGLYXBQSFSVAT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)O)=CN=1)NC1CC1

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3Ų
• XLogP3: 0.5

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 489.4±30.0 °C(Predicted)
• pka: 3.13±0.10(Predicted)

Additional information on 6-(Cyclopropylcarbamoyl)pyridine-3-carboxylic acid

Comprehensive Overview of 6-(Cyclopropylcarbamoyl)pyridine-3-carboxylic acid (CAS No. 1154575-72-0)

6-(Cyclopropylcarbamoyl)pyridine-3-carboxylic acid (CAS No. 1154575-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine-3-carboxylic acid backbone and cyclopropylcarbamoyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 6-(Cyclopropylcarbamoyl)pyridine-3-carboxylic acid is driven by its potential applications in addressing global health challenges, such as antibiotic resistance and chronic diseases. Researchers are exploring its role in designing next-generation therapeutics, aligning with the current trend toward targeted drug delivery and precision medicine. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of prodrugs or conjugates with enhanced bioavailability.

From a synthetic chemistry perspective, CAS No. 1154575-72-0 exemplifies the importance of heterocyclic compounds in modern organic synthesis. Its pyridine ring offers electron-deficient properties, facilitating nucleophilic substitution reactions, while the cyclopropyl group introduces steric constraints that can influence molecular conformation. These attributes are critical for optimizing drug-receptor interactions, a topic frequently searched by medicinal chemists and pharmacologists.

In the context of green chemistry, the synthesis and utilization of 6-(Cyclopropylcarbamoyl)pyridine-3-carboxylic acid are being evaluated for sustainability. Recent publications highlight efforts to minimize hazardous byproducts during its production, reflecting the industry's shift toward environmentally friendly protocols. This aligns with broader consumer and regulatory demands for sustainable pharmaceutical manufacturing, a hot topic in both academic and industrial circles.

Analytical characterization of CAS No. 1154575-72-0 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance in drug development. The compound's stability under various pH conditions is also a subject of investigation, particularly for formulations requiring oral administration.

Market trends indicate rising demand for custom synthesis services involving 6-(Cyclopropylcarbamoyl)pyridine-3-carboxylic acid, driven by the outsourcing strategies of biotech firms. This compound's scalability and compatibility with high-throughput screening platforms further enhance its commercial viability. As patent landscapes evolve, generic manufacturers are also showing interest in this intermediate for post-patent drug production.

In summary, 6-(Cyclopropylcarbamoyl)pyridine-3-carboxylic acid (CAS No. 1154575-72-0) represents a critical tool in contemporary chemical research. Its multifaceted applications—from drug design to material science—underscore its relevance in addressing both current and future scientific challenges. Ongoing studies aim to unlock its full potential, making it a compound to watch in the coming years.